3’,4’-Bis(hydroxyethyl)rutoside
3’,4’-Bis(hydroxyethyl)rutoside
Brand Name:
Vulcanchem
CAS No.:
862127-01-3
VCID:
VC0107101
InChI:
InChI=1S/C31H38O18/c1-12-21(36)24(39)26(41)30(46-12)45-11-19-22(37)25(40)27(42)31(48-19)49-29-23(38)20-15(35)9-14(34)10-18(20)47-28(29)13-2-3-16(43-6-4-32)17(8-13)44-7-5-33/h2-3,8-10,12,19,21-22,24-27,30-37,39-42H,4-7,11H2,1H3/t12-,19+,21-,22+,24+,25-,26+,27+,30+,31-/m0/s1
SMILES:
CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)OCCO)OCCO)O)O)O)O)O)O
Molecular Formula:
C31H38O18
Molecular Weight:
698.627
3’,4’-Bis(hydroxyethyl)rutoside
CAS No.: 862127-01-3
Reference Standards
VCID: VC0107101
Molecular Formula: C31H38O18
Molecular Weight: 698.627
| CAS No. | 862127-01-3 |
|---|---|
| Product Name | 3’,4’-Bis(hydroxyethyl)rutoside |
| Molecular Formula | C31H38O18 |
| Molecular Weight | 698.627 |
| IUPAC Name | 2-[3,4-bis(2-hydroxyethoxy)phenyl]-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C31H38O18/c1-12-21(36)24(39)26(41)30(46-12)45-11-19-22(37)25(40)27(42)31(48-19)49-29-23(38)20-15(35)9-14(34)10-18(20)47-28(29)13-2-3-16(43-6-4-32)17(8-13)44-7-5-33/h2-3,8-10,12,19,21-22,24-27,30-37,39-42H,4-7,11H2,1H3/t12-,19+,21-,22+,24+,25-,26+,27+,30+,31-/m0/s1 |
| Standard InChIKey | DIWKHRUNUCGNGI-MVXJRKCZSA-N |
| SMILES | CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)OCCO)OCCO)O)O)O)O)O)O |
| Synonyms | 2-[3,4-Bis(2-hydroxyethoxy)phenyl]-3-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5,7-dihydroxy-4H-1-benzopyran-4-one |
| PubChem Compound | 72710741 |
| Last Modified | Nov 11 2021 |
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